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Compound of Interest

Compound Name: Crisaborole

Cat. No.: B606811

For researchers, scientists, and drug development professionals, the proper handling of
chemical compounds is paramount to ensure laboratory safety and maintain experimental
integrity. This document provides essential, immediate safety and logistical information for the
handling of Crisaborole, including personal protective equipment (PPE) recommendations,
procedural guidance, and disposal plans.

Hazard Identification and Classification

Crisaborole is classified with the following hazards:

Acute oral toxicity (Category 4): Harmful if swallowed.[1][2]

Skin corrosion/irritation (Category 2): Causes skin irritation.[1][2][3]

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[1][2][3]

Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

[1]
Signal Word: Warning[1][2]
Hazard Pictogram:

GHSO07: Exclamation Mark
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Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety when handling Crisaborole, the following

personal protective equipment is mandatory.

PPE Category

Specification

Rationale

Eye/Face Protection

Safety goggles with side-
shields.

Protects against splashes and
dust, preventing serious eye
irritation.[1][4]

Hand Protection

Compatible chemical-resistant

gloves.

Prevents skin contact and
irritation.[1][5]

Skin and Body Protection

Impervious clothing (e.g., lab

coat).

Protects against skin contact
and contamination of personal
clothing.[1][4]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Required to prevent respiratory
tract irritation from dust or

aerosols.[1][5]

Engineering Controls

Proper ventilation and safety equipment are crucial for handling Crisaborole safely.

e Ventilation: Use only in a well-ventilated area, preferably within a laboratory fume hood or

another appropriate form of local exhaust ventilation.[1][4]

o Safety Stations: Ensure that a safety shower and an eye wash station are readily accessible.

[1]

Step-by-Step Handling and Storage Procedures

Adherence to the following procedural steps will ensure the safe handling of Crisaborole from

receipt to disposal.

1. Receiving and Storage:
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e Upon receipt, inspect the container for any damage.
« Store in a tightly closed container in a dry and well-ventilated place.[4]

o Recommended storage is at room temperature, 20°C-25°C (68°F-77°F), with excursions
permitted to 15°C-30°C (59°F-86°F).[6][7]

2. Preparation and Handling:
» Before handling, ensure all required PPE is correctly worn.

e Work within a designated area, such as a chemical fume hood, to minimize inhalation
exposure.[4]

e Avoid the formation of dust and aerosols.[1]

e Do not eat, drink, or smoke in the handling area.[1][2]

e Wash hands thoroughly after handling the compound.[1][2]

3. Spill Management:

 In case of a spill, keep unnecessary personnel away and ensure adequate ventilation.[4]
o Wear appropriate personal protective equipment during cleanup.[4]

e Avoid inhaling any dust from the spilled material.[4]

o Collect the spilled material mechanically and place it in a suitable, closed container for
disposal.[5]

e Avoid allowing the substance to enter drains, water courses, or the soil.[1][5]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Protocol

Remove the victim to fresh air and keep them at
rest in a position comfortable for breathing. If

If Inhaled breathing is difficult, administer cardiopulmonary
resuscitation (CPR). Seek immediate medical
attention.[1][4]

Take off contaminated clothing immediately.
) Wash the affected area with plenty of soap and
In Case of Skin Contact o )
water. If skin irritation persists, consult a

physician.[1][4]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
In Case of Eye Contact ] o

do so. Continue rinsing. Promptly call a

physician.[1]

Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an

If Swallowed , - .
unconscious person. Call a physician or Poison

Control Center immediately.[1][4]

Disposal Plan

Proper disposal of Crisaborole and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

» Dispose of the contents and container in accordance with all local, state, and federal
regulations.[1]

e One suggested method for disposal is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[5]

e For unused commercial products (e.g., ointments), consult a healthcare professional on
proper disposal methods.[8]

Quantitative Data
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The following table summarizes key quantitative data for Crisaborole.

Property Value Source
Molecular Formula C14H10BNOs [4]
Molecular Weight 251.1 g/mol

) o No exposure limits have been
Occupational Exposure Limits o ] [1][4]
noted for this ingredient.

Experimental Protocols

The search results cite various studies, including in vitro skin permeation and retention
analyses and pharmacokinetic studies.[9][10] However, detailed, step-by-step experimental
methodologies for these studies are not publicly available in the provided documentation. For
instance, one source describing an in vitro release test (IVRT) states that the detailed method
development and validation data are proprietary.[11]

Operational Workflow for Handling Crisaborole

The following diagram illustrates the logical workflow for the safe handling of Crisaborole in a
laboratory setting.
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Preparation Emergency Procedures

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Respirator)

x \ Handling

Store in a Cool, Dry, Well-Ventilated Area

Exposure Occurs
(Skin, Eyes, Inhalation)

Receive and Inspect Crisaborole Spill Occurs

Administer First Aid

Work in a Ventilated Fume Hood (Seek Medical Attention)

'

Weigh and Prepare Compound

Follow Spill Cleanup Protocol

Conduct Experiment

Peast-Handling & Disposal

Dispose of Waste Crisaborole

Decontaminate Work Area (According to Local Regulations)

\

Remove and Dispose of PPE Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Crisaborole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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